1-((1R,5S)-3-(1H-imidazol-1-yl)-8-azabicyclo[3.2.1]octan-8-yl)-2-(2-chlorophenyl)ethan-1-one

• IUPAC Name: 2-(2-chlorophenyl)-1-(3-imidazol-1-yl-8-azabicyclo[3.2.1]octan-8-yl)ethanone
• InChI: InChI=1S/C18H20ClN3O/c19-17-4-2-1-3-13(17)9-18(23)22-14-5-6-15(22)11-16(10-14)21-8-7-20-12-21/h1-4,7-8,12,14-16H,5-6,9-11H2
• InChI Key: XCILWHFASBJYEY-UHFFFAOYSA-N
• Canonical SMILES: C1CC2CC(CC1N2C(=O)CC3=CC=CC=C3Cl)N4C=CN=C4
• Molecular Formula: C18H20ClN3O
• Molecular Weight: 329.8 g/mol

Description

1-((1R,5S)-3-(1H-imidazol-1-yl)-8-azabicyclo[3.2.1]octan-8-yl)-2-(2-chlorophenyl)ethan-1-one is a useful research compound. Its molecular formula is C18H20ClN3O and its molecular weight is 329.83. The purity is usually 95%.
The exact mass of the compound 1-((1R,5S)-3-(1H-imidazol-1-yl)-8-azabicyclo[3.2.1]octan-8-yl)-2-(2-chlorophenyl)ethan-1-one is unknown and the complexity rating of the compound is unknown. The solubility of this chemical has been described as soluble. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis and Structural Characterization

The compound's synthesis and structural characterization are foundational aspects of its scientific research applications. The synthesis of structurally related compounds, such as those involving azabicyclo[3.2.1]octane derivatives, has been extensively studied. For example, Wu et al. (2015) synthesized and characterized a related compound through NMR and HRMS spectroscopy, with X-ray crystallography revealing the molecular configuration and the presence of intermolecular hydrogen bonds (Wu et al., 2015). Similarly, Hintermann (2007) explored the synthesis of N-heterocyclic carbene (NHC) precursors, demonstrating the versatility of imidazolium-based compounds in chemical synthesis (Hintermann, 2007).

Pharmacological Potential

The pharmacological potential of compounds containing the imidazol-1-yl group is significant, with research into their antitumor properties being particularly noteworthy. Stevens et al. (1984) discussed the synthesis and chemistry of imidazotetrazines, highlighting their broad-spectrum antitumor activity (Stevens et al., 1984). This research indicates the therapeutic relevance of structurally complex compounds, including those related to the specified chemical structure.

Antimicrobial and Antifungal Applications

Further applications can be seen in antimicrobial and antifungal research. Wanjari (2020) explored the synthesis and antimicrobial activity of compounds utilizing imidazole and dithiazole groups, illustrating the compound's potential in combating microbial infections (Wanjari, 2020).

Advanced Materials and Chemistry

Research on compounds with imidazol-1-yl structures extends into materials science and advanced chemistry, demonstrating the compound's utility in synthesizing materials with unique properties. Li et al. (2012) synthesized rhenium(I) tricarbonyl complexes with pyridine-functionalized NHC ligands, contributing to the development of luminescent materials (Li et al., 2012).